Cas no 51381-78-3 ( )

• Product Name: &nbsp
• CAS No: 51381-78-3
• MF: C₁₄H₁₀N₂O₂
• MW: 238.241403102875
• CID: 935248
• PubChem ID: 290808
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 6-methyl-8-nitrophenanthridine
• AC1L6EJI
• AC1Q210D
• AG-J-46972
• AR-1H2263
• CTK4J4131
• NSC155218
• NSC-155218
• DTXSID40302919
• 51381-78-3
•  

• Inchi： 1S/C14H10N2O2/c1-9-13-8-10(16(17)18)6-7-11(13)12-4-2-3-5-14(12)15-9/h2-8H,1H3
• InChI Key： PMAMGXAJKCCOQC-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC2C3C=CC=CC=3N=C(C)C=2C=1)=O

Computed Properties

• Exact Mass: 238.0743
• Monoisotopic Mass: 238.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 58.7Ų

Experimental Properties

• Density: 1.33
• Boiling Point: 436°C at 760 mmHg
• Flash Point: 217.5°C
• Refractive Index: 1.729
• PSA: 56.03